N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C20H29N5O2S2
• Molecular Weight: 435.6 g/mol
• IUPAC Name: N-tert-butyl-2-[[5-[2-(tert-butylamino)-2-oxoethyl]sulfanyl-1-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H29N5O2S2/c1-19(2,3)22-15(26)12-28-17-21-18(29-13-16(27)23-20(4,5)6)25(24-17)14-10-8-7-9-11-14/h7-11H,12-13H2,1-6H3,(H,22,26)(H,23,27)
• InChI Key: CLTIBTQOGVSLJE-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)CSC1=NN(C(=N1)SCC(=O)NC(C)(C)C)C2=CC=CC=C2

Description

N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide, also known as TAT-1, is a small molecule inhibitor that has been extensively studied in recent years. This compound has shown promising results in various scientific research applications, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide involves the inhibition of the protein tyrosine phosphatase SHP-2. This protein is involved in various cellular signaling pathways that regulate cell growth, differentiation, and survival. Inhibition of SHP-2 by N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide results in the activation of the tumor suppressor protein p53, which induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects in cancer cells. It induces cell cycle arrest and apoptosis, inhibits cell migration and invasion, and sensitizes cancer cells to chemotherapy and radiation therapy. N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide also inhibits angiogenesis, which is essential for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide is its specificity for SHP-2, which makes it a useful tool for studying the role of this protein in various cellular signaling pathways. However, N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has some limitations for lab experiments, including its low solubility in aqueous solutions and its cytotoxicity at high concentrations.

Future Directions

There are several future directions for research on N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide. One area of research is the development of more potent and selective inhibitors of SHP-2. Another area of research is the identification of biomarkers that can predict the response of cancer cells to N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide. Additionally, N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide could be used in combination with other cancer therapies to improve their efficacy and reduce their side effects.

Synthesis Methods

The synthesis of N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of tert-butyl 2-(2-oxoethylthio)acetate, which is then reacted with 1-phenyl-1H-1,2,4-triazole-3-thiol to produce tert-butyl 2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetate. This compound is then treated with trifluoroacetic acid to remove the tert-butyl protecting group, resulting in the formation of N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide.

Scientific Research Applications

N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has been extensively studied in various scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to sensitize cancer cells to chemotherapy and radiation therapy. N-(tert-butyl)-2-[(3-{[2-(tert-butylamino)-2-oxoethyl]sulfanyl}-1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has also been shown to inhibit angiogenesis, the process by which new blood vessels form, which is essential for the growth and spread of cancer cells.